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Compound of Interest

Compound Name: Diethylphenylphosphine

Cat. No.: B167853 Get Quote

CAS Number: 1605-53-4 Molecular Formula: C₁₀H₁₅P

This technical guide provides an in-depth overview of diethylphenylphosphine, a versatile

organophosphorus compound. Tailored for researchers, scientists, and drug development

professionals, this document details its chemical properties, applications in organic synthesis,

and relevant experimental protocols.

Compound Properties
Diethylphenylphosphine is a colorless to slightly yellow liquid widely utilized as a ligand in

catalysis and organic synthesis.[1] Its key physical and chemical properties are summarized

below.
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Property Value Reference

CAS Number 1605-53-4 [1][2][3][4][5][6][7]

Molecular Formula C₁₀H₁₅P [1][2][3][4]

Molecular Weight 166.20 g/mol [1][2][5]

Density 0.954 g/mL at 25 °C [3][4][5]

Boiling Point 120-121 °C at 29 mmHg [3][5]

Refractive Index n20/D 1.546 [3][4][5]

Flash Point 84 °C (183.2 °F) - closed cup [5]

Synonyms
Phenyldiethylphosphine,

Diethylphenylphosphene
[2][3]

Applications in Catalysis and Organic Synthesis
Diethylphenylphosphine primarily serves as a monodentate phosphine ligand in transition

metal catalysis, particularly with palladium. Phosphine ligands are crucial in homogeneous

catalysis as their electronic and steric properties can be fine-tuned to influence the reactivity

and selectivity of the metal center.[8] Bulky and electron-donating phosphines are known to

enhance the rate of oxidative addition, a key step in many catalytic cycles, and facilitate

reductive elimination.[9][10]

The primary application of diethylphenylphosphine is in palladium-catalyzed cross-coupling

reactions, which are fundamental for the formation of carbon-carbon and carbon-heteroatom

bonds in organic synthesis. These reactions are extensively used in the pharmaceutical,

agrochemical, and materials science industries.

Palladium-Catalyzed Cross-Coupling Reactions
The general catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the

Suzuki, Heck, and Stille reactions, involves three main steps: oxidative addition,

transmetalation (for Suzuki and Stille) or migratory insertion (for Heck), and reductive

elimination.[2] Diethylphenylphosphine, as a ligand (L), plays a critical role in stabilizing the

palladium catalyst and modulating its activity throughout this cycle.
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Below are diagrams illustrating the catalytic cycles where diethylphenylphosphine can be

employed as a ligand.
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Suzuki Coupling Catalytic Cycle
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Heck Reaction Catalytic Cycle

Pd(0)L₂

Oxidative
Addition

 R-X

R-Pd(II)L₂-X Migratory
Insertion

 Alkene R'-CH₂-CH(R)-Pd(II)L₂-X β-Hydride
Elimination

[HPd(II)L₂X] + Product

Reductive
Elimination

 Base

 HB + X⁻

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stille Coupling Catalytic Cycle
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General Experimental Workflow for Suzuki Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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